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Compound of Interest

Compound Name:
(S)-O-Desmethyl Venlafaxine N-

Oxide

Cat. No.: B15073233 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety in the

laboratory is paramount. This guide provides essential, immediate safety and logistical

information for handling (S)-O-Desmethyl Venlafaxine N-Oxide, a metabolite of the

antidepressant Venlafaxine. Due to the limited availability of a specific Safety Data Sheet

(SDS) for this compound, the following recommendations are based on information for related

compounds and general best practices for handling active pharmaceutical ingredients (APIs).

(S)-O-Desmethyl Venlafaxine N-Oxide is an N-oxide of (S)-O-Desmethyl Venlafaxine, which

is an active metabolite of Venlafaxine, a serotonin-norepinephrine reuptake inhibitor (SNRI).[1]

[2][3] As with any API, it should be handled with care to minimize exposure. This material

should be considered hazardous until more information is available.[4]

Personal Protective Equipment (PPE)
A risk-based approach is crucial for selecting the appropriate PPE when handling APIs.[5][6][7]

The following table summarizes the recommended PPE for handling (S)-O-Desmethyl
Venlafaxine N-Oxide, based on general guidelines for handling chemical compounds in a

laboratory setting.
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PPE Category Recommendation Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use.

To prevent skin contact.

Eye Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect eyes from splashes

or airborne particles.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for handling larger quantities or

if there is a risk of

aerosolization.

To prevent inhalation of the

compound.

Body Protection

A lab coat or chemical-

resistant protective clothing.

For highly potent compounds,

more advanced protective

garments like Tyvek® coveralls

may be necessary.[6][7]

To protect skin and clothing

from contamination.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and the

safety of laboratory personnel.
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Aspect Procedure

Handling

- Work in a well-ventilated area, such as a

chemical fume hood. - Avoid inhalation of dust

or aerosols. - Prevent contact with skin and

eyes. - Wash hands thoroughly after handling.

Storage

- Store in a tightly closed container. - Keep in a

cool, dry, and well-ventilated place.[8] -

Recommended storage temperatures may vary;

consult the supplier's certificate of analysis.

Some suppliers recommend storage at -20°C for

long-term stability.[2]

Accidental Exposure and First Aid
In the event of accidental exposure, immediate action is necessary. The following table outlines

first aid measures based on those for a related compound.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.
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Disposal Plan
The disposal of (S)-O-Desmethyl Venlafaxine N-Oxide and its containers must be done in

accordance with federal, state, and local regulations. As a general guideline for pharmaceutical

waste:

Professional Disposal: The most appropriate method is to offer excess and expired materials

to a licensed hazardous material disposal company.[9] The compound may be burned in a

chemical incinerator equipped with an afterburner and scrubber.[9]

Laboratory Scale Disposal: For small quantities, if a licensed disposal service is not

available, the following steps can be taken, but always check with your institution's

environmental health and safety office first:

Remove the material from its original container.

Mix it with an undesirable substance such as used coffee grounds or cat litter.[10][11]

Place the mixture in a sealed container (e.g., a sealable bag or can) to prevent leakage.

[10][11]

Dispose of the sealed container in the household trash.[11]

Do Not Flush: Unless specifically instructed, do not flush this chemical down the toilet or

sink, as it may contaminate water supplies.[10][12]
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Safe Handling Workflow for (S)-O-Desmethyl Venlafaxine N-Oxide
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Caption: Workflow for safe handling of (S)-O-Desmethyl Venlafaxine N-Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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